Cas no 2229095-33-2 (4-(3-bromoprop-1-en-2-yl)-3-methylpyridine)

• Product Name: 4-(3-bromoprop-1-en-2-yl)-3-methylpyridine
• CAS No: 2229095-33-2
• MF: C₉H₁₀BrN
• MW: 212.086401462555
• CID: 5801041
• PubChem ID: 165668790
• Update Time: 2025-06-29

4-(3-bromoprop-1-en-2-yl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromoprop-1-en-2-yl)-3-methylpyridine
• EN300-1924944
• 2229095-33-2

• Inchi： 1S/C9H10BrN/c1-7(5-10)9-3-4-11-6-8(9)2/h3-4,6H,1,5H2,2H3
• InChI Key： AKJHUQPQFHBCDL-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CN=CC=1C

Computed Properties

• Exact Mass: 210.99966g/mol
• Monoisotopic Mass: 210.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-(3-bromoprop-1-en-2-yl)-3-methylpyridine

Introduction to 4-(3-bromoprop-1-en-2-yl)-3-methylpyridine (CAS No. 2229095-33-2)

4-(3-bromoprop-1-en-2-yl)-3-methylpyridine, identified by the CAS number 2229095-33-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This pyridine derivative features a unique structural motif that has garnered considerable attention due to its potential applications in drug discovery and synthetic organic chemistry. The presence of both a brominated alkene and a methyl-substituted pyridine ring imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The compound's structure, characterized by a 3-bromoprop-1-en-2-yl side chain attached to a 3-methylpyridine core, suggests versatile chemical behavior. The bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl frameworks prevalent in many bioactive molecules. Meanwhile, the methyl group on the pyridine ring can influence electronic properties and metabolic stability, key factors in drug design.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their pharmacological properties. Pyridine derivatives, in particular, have been extensively studied for their role as scaffolds in developing treatments for various diseases. The specific arrangement of substituents in 4-(3-bromoprop-1-en-2-yl)-3-methylpyridine positions it as a promising candidate for further investigation into its biological activity.

Current research trends indicate that compounds with similar structural features are being evaluated for their potential as kinase inhibitors, GPCR modulators, and other therapeutic targets. The bromopropene moiety allows for easy introduction of aryl or heteroaryl groups, enabling the construction of libraries of derivatives with tailored properties. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

One notable area of investigation involves the use of 4-(3-bromoprop-1-en-2-yl)-3-methylpyridine as a building block for more complex pharmacophores. For instance, researchers have explored its incorporation into molecules designed to interact with specific protein targets implicated in neurological disorders. The pyridine ring's ability to engage in hydrogen bonding and its electronic distribution make it an attractive component for designing ligands with high affinity and selectivity.

The synthesis of 4-(3-bromoprop-1-en-2-yl)-3-methylpyridine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include bromination of propene derivatives followed by condensation reactions with methylamine or formamidine acetate to form the pyridine core. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for both academic research and industrial applications.

The compound's physicochemical properties, such as solubility and stability, are also critical considerations in its utility as a research tool or potential drug candidate. Studies have demonstrated that modifications to the substituents can significantly impact these properties, influencing formulation strategies and bioavailability predictions. For example, optimizing solubility through structural adjustments is essential for achieving effective drug delivery systems.

From a computational chemistry perspective, 4-(3-bromoprop-1-en-2-yl)-3-methylpyridine has been subjected to molecular modeling studies to predict its interactions with biological targets. These simulations help rationalize experimental findings and guide the design of next-generation analogs with improved pharmacokinetic profiles. The integration of experimental data with computational insights provides a robust framework for accelerating the discovery process.

The compound's role in medicinal chemistry extends beyond isolated applications; it serves as a testament to the importance of heterocyclic chemistry in addressing unmet medical needs. As drug development pipelines continue to evolve, molecules like 4-(3-bromoprop-1-en-2-yl)-3-methylpyridine will remain relevant due to their structural versatility and functional adaptability.

In conclusion,4-(3-bromoprop-1-en-2-yl)-3-methylpyridine (CAS No. 2229095-33-2) represents a compelling example of how structural innovation can drive pharmaceutical discovery forward. Its unique combination of reactivity and biological relevance positions it as an invaluable asset for researchers striving to develop novel therapeutics. As our understanding of disease mechanisms deepens and synthetic techniques advance, compounds such as this will continue to play a pivotal role in shaping the future of medicine.